Cas no 1361757-44-9 (3-Chloro-2-(3,4-dichlorophenyl)pyridine-4-acetonitrile)

• Product Name: 3-Chloro-2-(3,4-dichlorophenyl)pyridine-4-acetonitrile
• CAS No: 1361757-44-9
• MF: C₁₃H₇Cl₃N₂
• MW: 297.567079782486
• CID: 4912969
• Update Time: 2025-06-10

3-Chloro-2-(3,4-dichlorophenyl)pyridine-4-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 3-Chloro-2-(3,4-dichlorophenyl)pyridine-4-acetonitrile

• Inchi： 1S/C13H7Cl3N2/c14-10-2-1-9(7-11(10)15)13-12(16)8(3-5-17)4-6-18-13/h1-2,4,6-7H,3H2
• InChI Key： ABXVUCPFKHTSTN-UHFFFAOYSA-N
• SMILES： ClC1=C(CC#N)C=CN=C1C1C=CC(=C(C=1)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 327
• XLogP3: 4.1
• Topological Polar Surface Area: 36.7

Additional information on 3-Chloro-2-(3,4-dichlorophenyl)pyridine-4-acetonitrile

Research Brief on 3-Chloro-2-(3,4-dichlorophenyl)pyridine-4-acetonitrile (CAS: 1361757-44-9)

3-Chloro-2-(3,4-dichlorophenyl)pyridine-4-acetonitrile (CAS: 1361757-44-9) is a specialized chemical compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique pyridine and dichlorophenyl moieties, has been investigated for its potential applications in drug discovery and development. Recent studies have focused on its synthesis, pharmacological properties, and possible therapeutic uses, making it a subject of interest for researchers aiming to develop novel bioactive molecules.

The synthesis of 3-Chloro-2-(3,4-dichlorophenyl)pyridine-4-acetonitrile involves multi-step organic reactions, with a focus on optimizing yield and purity. Recent advancements in synthetic methodologies have enabled more efficient production of this compound, which is critical for its further evaluation in biological assays. Researchers have employed techniques such as nuclear magnetic resonance (NMR) spectroscopy and high-performance liquid chromatography (HPLC) to confirm the structural integrity and purity of the synthesized compound.

Pharmacological studies have explored the potential of 3-Chloro-2-(3,4-dichlorophenyl)pyridine-4-acetonitrile as a modulator of specific biological targets. Preliminary in vitro assays suggest that this compound exhibits inhibitory activity against certain enzymes and receptors implicated in inflammatory and oncogenic pathways. These findings highlight its potential as a lead compound for the development of new therapeutic agents, particularly in areas such as oncology and immunology.

In addition to its pharmacological properties, recent research has also investigated the compound's pharmacokinetic profile. Studies in animal models have provided insights into its absorption, distribution, metabolism, and excretion (ADME) characteristics. These data are crucial for understanding the compound's bioavailability and potential side effects, which are key considerations in the drug development process.

Despite the promising results, challenges remain in the development of 3-Chloro-2-(3,4-dichlorophenyl)pyridine-4-acetonitrile as a therapeutic agent. Issues such as solubility, stability, and selectivity need to be addressed through further structural optimization and formulation studies. Collaborative efforts between chemists, biologists, and pharmacologists will be essential to overcome these hurdles and advance the compound toward clinical evaluation.

In conclusion, 3-Chloro-2-(3,4-dichlorophenyl)pyridine-4-acetonitrile (CAS: 1361757-44-9) represents a promising candidate for drug discovery, with its unique chemical structure and potential biological activities. Ongoing research aims to elucidate its mechanisms of action and optimize its properties for therapeutic applications. This compound exemplifies the intersection of chemistry and biology in the pursuit of innovative medicines, and its continued study holds significant promise for the future of pharmaceutical science.